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Cat. No.: B082947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of rubidium chromate, including its molecular formula and weight. It also delves

into experimental protocols for its synthesis and presents key data in a structured format for

ease of reference.

Core Properties of Rubidium Chromate
Rubidium chromate is an inorganic compound characterized by its yellow crystalline solid

appearance. It is recognized for its utility in various chemical applications, including as a

reagent in analytical chemistry.[1]

The chemical formula for rubidium chromate is Rb₂CrO₄.[2] This formula indicates that each

molecule of rubidium chromate is composed of two rubidium atoms, one chromium atom, and

four oxygen atoms.

The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The atomic weights of the elements in rubidium chromate are:

Rubidium (Rb): 85.4678 u

Chromium (Cr): 51.9961 u[2][3]
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Oxygen (O): 15.999 u[4]

Based on these atomic weights, the molecular weight of rubidium chromate is calculated as

follows:

(2 x 85.4678 u) + 51.9961 u + (4 x 15.999 u) = 286.9277 u

This value is consistent with the published molecular weight of approximately 286.93 g/mol .[2]

For clarity and comparative analysis, the key quantitative data for rubidium chromate are

summarized in the table below.

Property Value

Molecular Formula Rb₂CrO₄

Molecular Weight 286.93 g/mol [2]

Appearance Yellow crystalline solid[1]

Density 3.518 g/mL at 25 °C[1]

Experimental Protocols
A common method for the synthesis of related chromium compounds, which can be adapted

for rubidium chromate, involves the reaction of a rubidium salt with a chromium source in an

aqueous solution, followed by crystallization. A general protocol for the synthesis of a rubidium
chromate compound is outlined below.

This protocol describes a foundational method for synthesizing rubidium chromate by reacting

rubidium carbonate with chromic acid.

Materials:

Rubidium Carbonate (Rb₂CO₃)

Chromic Acid (H₂CrO₄) or Chromium Trioxide (CrO₃) as a precursor

Deionized Water
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Procedure:

Reactant Preparation: Prepare an aqueous solution of rubidium carbonate by dissolving a

stoichiometric amount in deionized water.

Reaction: Slowly add an equimolar amount of chromic acid solution to the rubidium

carbonate solution while stirring continuously. The reaction proceeds as follows: Rb₂CO₃ +

H₂CrO₄ → Rb₂CrO₄ + H₂O + CO₂

Crystallization: The resulting rubidium chromate solution can be subjected to slow

evaporation at room temperature. As the solvent evaporates, the concentration of rubidium
chromate will increase, leading to the formation of crystals.

Isolation and Drying: The formed crystals should be isolated from the solution by filtration,

washed with a small amount of cold deionized water, and then dried in a desiccator.

Visualizations
To further elucidate the concepts discussed, the following diagrams have been generated using

the DOT language.
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Caption: A workflow diagram illustrating the key steps in the synthesis of rubidium chromate.

Caption: A diagram representing the ionic composition of rubidium chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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